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Compound of Interest

Compound Name: Chiniofon

Cat. No.: B1260458

Application Notes: Preparation of Chiniofon
Stock Solution
Abstract

This document provides a comprehensive, step-by-step protocol for the preparation, storage,
and handling of Chiniofon stock solutions for research and drug development applications.
Chiniofon, a halogenated 8-hydroxyquinoline, is utilized as an anti-amebic agent.[1] Its
mechanism involves the inhibition of intestinal commensal bacteria, proving effective against
amoebic dysentery.[1] This guide outlines the necessary materials, safety precautions, and
detailed procedures to ensure the accurate and safe preparation of Chiniofon solutions for
experimental use.

Physicochemical and Storage Data

All quantitative data regarding Chiniofon's properties, solubility, and storage conditions are
summarized in the table below for easy reference.
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Parameter Value Source

8-Hydroxy-7-iodo-5-
IUPAC Name o ] ] [2]
quinolinesulfonic acid

Molecular Formula CoHeINO4S [1][3]
Molecular Weight 351.12 g/mol [11[3]
Solubility in DMSO 3.52 mg/mL (10.03 mM) [1]
Solubility in H20 2.0 mg/mL (5.7 mM) [1]
Storage (Powder) -20°C for up to 3 years [1]
Storage (In Solvent) -80°C for up to 1 year [1]

Safety and Handling Precautions

Chiniofon requires careful handling in a laboratory setting. Adherence to the following safety
protocols is mandatory to minimize risk.

» Engineering Controls: Always handle Chiniofon powder in a well-ventilated area, preferably
within a chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[3][4]
Ensure that eyewash stations and safety showers are readily accessible.

e Personal Protective Equipment (PPE): A standard set of PPE, including a lab coat, nitrile
gloves, and tight-sealing safety goggles, must be worn at all times.[3][4][5]

» Handling: Avoid direct contact with skin and eyes.[3] Do not eat, drink, or smoke in the
handling area.[4][5] Wash hands thoroughly after handling the compound.[4]

e Incompatibilities: Store Chiniofon away from strong oxidizing agents and strong acids.[4]

e Disposal: Dispose of Chiniofon waste and contaminated materials according to approved
institutional and local waste disposal regulations.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
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This protocol details the preparation of 1 mL of a 10 mM Chiniofon stock solution in DMSO.
For other concentrations or volumes, adjust the calculations accordingly.

Materials and Equipment:
e Chiniofon powder (MW: 351.12 g/mol )
o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o Sterile 1.5 mL or 2 mL microcentrifuge tubes
o Sterile, pyrogen-free pipette and tips
e Analytical balance
» Vortex mixer
» Ultrasonic water bath (recommended)[1]
e Personal Protective Equipment (PPE)
Procedure:
e Calculate Required Mass:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 351.12 g/mol x 1000 mg/g
o Mass (mg) = 3.51 mg
e Weighing:
o Tare a sterile microcentrifuge tube on the analytical balance.
o Carefully weigh out 3.51 mg of Chiniofon powder into the tared tube.

e Dissolution:
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o Add 1 mL of sterile, cell culture grade DMSO to the tube containing the Chiniofon powder.
o Cap the tube tightly and vortex vigorously for 1-2 minutes.

o If the powder is not fully dissolved, place the tube in an ultrasonic water bath and sonicate
for 5-10 minutes, as sonication is recommended to aid dissolution.[1] Visually inspect the
solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Dispense the 10 mM stock solution into smaller, single-use, sterile microcentrifuge tubes
(e.g., 20-50 pL aliquots). This practice minimizes contamination and avoids repeated
freeze-thaw cycles that can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, place the aliquots at -80°C, where they can be stored for up to one
year.[1]

Diagrams and Workflows
Workflow for Chiniofon Stock Solution Preparation

The following diagram illustrates the sequential steps for preparing the Chiniofon stock
solution.
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Preparation

egin Protocol

1. Calculate Mass
(e.g., 3.51 mg for 1 mL of 10 mM)

:

2. Weigh Chiniofon Powder

:

3. Add DMSO
(e.g., 1 mL)

:

4. Dissolve Compound
(Vortex & Sonicate)

:

5. Aliquot into
Single-Use Tubes

Stock Solution Ready

Proceed to Storage

Storage

Store Aliquots at -80°C

:
C

Click to download full resolution via product page

Caption: Workflow for preparing Chiniofon stock solution.
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Mechanism of Action of Chiniofon

This diagram outlines the described anti-amebic mechanism of Chiniofon.

Chiniofon
(8-Hydroxy-7-iodo-5-quinolinesulfonic acid)

mestinal Commensal Bactea

Anti-Amebic Effect
(Effective against Amoebic Dysentery)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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